Cas no 2137984-60-0 (sodium 5-chloro-1,3-dimethyl-1H-pyrazole-4-sulfinate)

• Product Name: sodium 5-chloro-1,3-dimethyl-1H-pyrazole-4-sulfinate
• CAS No: 2137984-60-0
• CID: 4640463
• Update Time: 2025-11-01

sodium 5-chloro-1,3-dimethyl-1H-pyrazole-4-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 5-chloro-1,3-dimethyl-1H-pyrazole-4-sulfinate

Additional information on sodium 5-chloro-1,3-dimethyl-1H-pyrazole-4-sulfinate

Sodium 5-Chloro-1,3-dimethyl-1H-pyrazole-4-sulfinate (CAS No. 2137984-60-0): A Versatile Sulfinate Reagent in Modern Organic Synthesis

Sodium 5-chloro-1,3-dimethyl-1H-pyrazole-4-sulfinate (CAS No. 2137984-60-0) is a highly specialized sulfinate reagent gaining traction in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro-substituted pyrazole core and a sulfinate functional group, enables diverse applications in C–S bond formation and heterocyclic chemistry. As synthetic chemists increasingly seek efficient sulfur-containing building blocks, this compound has emerged as a key player in cross-coupling reactions and radical-mediated transformations.

The growing demand for sustainable synthetic methods has spotlighted reagents like sodium 5-chloro-1,3-dimethyl-1H-pyrazole-4-sulfinate. Its compatibility with green chemistry principles—such as reduced metal catalysis and mild reaction conditions—aligns with industry trends toward eco-friendly synthesis. Researchers frequently query its role in API intermediates or crop protection agents, reflecting its dual utility in life sciences. Notably, its stability in aqueous media and solubility profile make it preferable for one-pot multicomponent reactions.

Analytical studies highlight the compound’s crystalline properties and thermal stability (decomposition >200°C), critical for process scale-up. Patent literature reveals its use in photoredox catalysis and late-stage functionalization of complex molecules—topics dominating recent ACS journal publications. When paired with AI-assisted retrosynthesis tools, this sulfinate enables rapid exploration of novel chemical space, addressing the pharmaceutical industry’s need for high-throughput discovery.

Quality control protocols for CAS 2137984-60-0 emphasize HPLC purity (>98%) and low heavy metal content, meeting ICH guidelines. Its mechanochemical activation potential—a hot topic in solvent-free synthesis—further enhances its appeal. As bioisostere design gains momentum, the 5-chloro-pyrazole motif proves valuable for metabolic stability optimization in drug candidates.

Supply chain data indicates rising global procurement of sodium pyrazole-4-sulfinate derivatives, particularly from custom synthesis providers. Regulatory-compliant documentation (REACH/DSL registered) ensures seamless integration into GMP manufacturing. With structure-activity relationship (SAR) studies increasingly leveraging such reagents, 2137984-60-0 stands poised to enable breakthroughs in small-molecule therapeutics and advanced materials.